(6,7-Dihydrobenzo[b]thiophen-5-yl)boronic acid

• Molecular Formula: C8H9BO2S
• Molecular Weight: 180.04 g/mol
• IUPAC Name: 6,7-dihydro-1-benzothiophen-5-ylboronic acid
• InChI: InChI=1S/C8H9BO2S/c10-9(11)7-1-2-8-6(5-7)3-4-12-8/h3-5,10-11H,1-2H2
• InChI Key: CKHDIIKCMLOVRM-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC2=C(CC1)SC=C2)(O)O

Description

(6,7-Dihydrobenzo[b]thiophen-5-yl)boronic acid is a useful research compound. Its molecular formula is C8H9BO2S and its molecular weight is 180.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following the general method described in example 19a, 5-bromo-6,7-dihydro-benzo[b]thiophene was reacted with tert.-butyllithium solution followed by triisopropylborate and 3N HCl. The title compound was obtained as a white crystalline material after chromatography (SiO2 with CH2Cl2-MeOH=98:2). MS: m/e=179 (M-H−).